Cas no 1864997-34-1 (N-(3,3-diethoxypropyl)thietan-3-amine)

• Product Name: N-(3,3-diethoxypropyl)thietan-3-amine
• CAS No: 1864997-34-1
• MF: C₁₀H₂₁NO₂S
• MW: 219.344241857529
• CID: 5272740
• Update Time: 2026-03-09

N-(3,3-diethoxypropyl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thietanamine, N-(3,3-diethoxypropyl)-
• N-(3,3-diethoxypropyl)thietan-3-amine

• Inchi： 1S/C10H21NO2S/c1-3-12-10(13-4-2)5-6-11-9-7-14-8-9/h9-11H,3-8H2,1-2H3
• InChI Key： RGYFPQYCYFDBOV-UHFFFAOYSA-N
• SMILES： S1CC(NCCC(OCC)OCC)C1

Additional information on N-(3,3-diethoxypropyl)thietan-3-amine

Introduction to N-(3,3-diethoxypropyl)thietan-3-amine (CAS No. 1864997-34-1)

N-(3,3-diethoxypropyl)thietan-3-amine (CAS No. 1864997-34-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural properties, exhibits potential applications in various biochemical and medicinal contexts. The molecular structure of N-(3,3-diethoxypropyl)thietan-3-amine incorporates a thietane core, which is a five-membered heterocyclic ring containing sulfur, alongside ethoxy and amine functional groups. These structural features contribute to its distinct chemical behavior and reactivity, making it a subject of interest for synthetic chemists and biologists alike.

The synthesis of N-(3,3-diethoxypropyl)thietan-3-amine involves meticulous planning and execution to ensure high yield and purity. Advanced synthetic methodologies, including condensation reactions and cyclization processes, are typically employed to construct the thietane ring system. The introduction of the 3,3-diethoxypropyl side chain further refines the compound's properties, enhancing its solubility and interaction with biological targets. This synthetic route has been optimized to minimize byproduct formation and maximize efficiency, aligning with modern green chemistry principles.

In recent years, N-(3,3-diethoxypropyl)thietan-3-amine has been explored for its potential pharmacological activities. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. Specifically, studies have suggested that its structural motif could interfere with the activity of enzymes involved in neurotransmitter degradation or receptor signaling pathways. These findings have prompted further investigation into its therapeutic potential, particularly in the treatment of neurodegenerative diseases where modulation of such pathways is crucial.

The pharmacokinetic profile of N-(3,3-diethoxypropyl)thietan-3-amine is another area of active research. Preliminary studies have demonstrated that the compound exhibits moderate bioavailability when administered orally, with a reasonable half-life allowing for sustained therapeutic effects. Additionally, its solubility profile suggests potential for formulation in oral or injectable forms, depending on the desired route of administration. Understanding these pharmacokinetic parameters is essential for optimizing dosing regimens and ensuring efficacy in clinical settings.

The chemical stability of N-(3,3-diethoxypropyl)thietan-3-amine under various conditions has also been scrutinized. Stability studies have revealed that the compound remains intact under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. This information is critical for ensuring the compound's shelf life and for developing appropriate storage protocols in both laboratory and industrial settings. Furthermore, stability data is often used to predict the compound's behavior in biological systems, aiding in the design of preclinical studies.

In conclusion, N-(3,3-diethoxypropyl)thietan-3-amine (CAS No. 1864997-34-1) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable compound for researchers investigating neurological disorders and other therapeutic areas. As our understanding of its properties continues to grow, so too will its potential applications in medicine and biotechnology. The ongoing research into this compound underscores the importance of synthetic chemistry in advancing drug discovery and development.